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Compound of Interest

Diazene-1,2-
Compound Name: o )
diylbis(morpholinomethanone)

Cat. No.: B089284

For Researchers, Scientists, and Drug Development Professionals
Chemical Identity and Properties

IUPAC Name: (NE)-N-(morpholine-4-carbonylimino)morpholine-4-carboxamide[1]
Synonyms: Azodicarboxylic dimorpholide, Azodicarboxylic bismorpholide[2]

CAS Number: 10465-82-4

Molecular Formula: C10H16N4Oa4[1]

Molecular Weight: 256.26 g/mol [2]

This technical guide provides a comprehensive overview of Diazene-1,2-
diylbis(morpholinomethanone), a versatile reagent in organic synthesis with emerging
relevance in medicinal chemistry. This document details its chemical properties, synthesis, and
key applications, with a focus on its role in disulfide bond formation and its utility in the
synthesis of pharmacologically relevant molecules.

Physicochemical Properties

A summary of the key physicochemical properties of Diazene-1,2-
diylbis(morpholinomethanone) is presented in Table 1. This data is essential for its handling,
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storage, and application in experimental settings.

Property Value Reference
Yellow to dark yellow powder

Appearance [2]
or crystals

Melting Point 141-143 °C [2]

Assay >98.0% (N) [2]

- Effective in polar solvents

Solubility [2]

(e.g., water)

Synthesis and Experimental Protocols

While a detailed, step-by-step synthesis protocol from a peer-reviewed source is not readily
available in the public domain, the general synthetic approach involves the oxidation of a
hydrazine precursor. The logical workflow for its synthesis is outlined below.

Synthetic Workflow

The synthesis of Diazene-1,2-diylbis(morpholinomethanone) is typically achieved through
the oxidation of 1,2-bis(morpholinocarbonyl)hydrazine. This precursor is formed by the reaction
of morpholine with a suitable carbonyl source, followed by treatment with hydrazine. The
subsequent oxidation of the hydrazine derivative yields the final product.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/11628
https://www.sigmaaldrich.com/US/en/product/aldrich/11628
https://www.sigmaaldrich.com/US/en/product/aldrich/11628
https://www.sigmaaldrich.com/US/en/product/aldrich/11628
https://www.benchchem.com/product/b089284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

General Synthetic Workflow for Diazene-1,2-diylbis(morpholinomethanone)

Morpholine Carbonyl Source (e.g., Phosgene equivalent) Hydrazine

T~ 1

1,2-bis(morpholinocarbonyl)hydrazine Oxidizing Agent

~ 7

Diazene-1,2-diylbis(morpholinomethanone)

Mechanism of Disulfide Bond Formation

2 R-SH (Thiols) Diazene-1,2-diylbis(morpholinomethanone)

' '

R-S-S-R (Disulfide) Reduced Diazene Byproduct

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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